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Compound of Interest

Compound Name: 2-Bromo-4-fluorobenzyl Alcohol

Cat. No.: B1333230

An In-Depth Technical Guide to 2-Bromo-4-fluorobenzyl alcohol: Properties, Synthesis, and
Commercial Availability

Authored by a Senior Application Scientist

This guide provides a comprehensive technical overview of 2-Bromo-4-fluorobenzyl alcohol
(CAS No. 229027-89-8), a critical building block in modern organic synthesis and
pharmaceutical development. Designed for researchers, medicinal chemists, and process
development scientists, this document synthesizes key data on its physicochemical properties,
chemical reactivity, synthetic applications, commercial sourcing, and safe handling protocols.

Introduction: A Versatile Halogenated Intermediate

2-Bromo-4-fluorobenzyl alcohol is a strategically functionalized aromatic compound. Its
structure, featuring a primary alcohol, a bromine atom, and a fluorine atom on a benzene ring,
offers multiple reaction sites. This unique arrangement makes it an invaluable intermediate for
constructing complex molecular architectures.[1] The bromine and fluorine substituents impart
distinct electronic and steric properties that are highly sought after in drug discovery, where
they can modulate a molecule's reactivity, lipophilicity, and metabolic stability.[1][2]
Consequently, this compound is frequently utilized as a key starting material in the synthesis of
novel therapeutic agents, particularly those targeting neurological and cardiovascular
conditions, as well as in the development of specialty chemicals and agrochemicals.[2][3][4]
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Physicochemical and Structural Properties

The utility of any chemical intermediate begins with a thorough understanding of its

fundamental properties. 2-Bromo-4-fluorobenzyl alcohol is typically a white to off-white

crystalline solid under standard conditions, with moderate thermal stability.[2][5]

Property Value Source(s)

CAS Number 229027-89-8 [11[2][3]

Molecular Formula C7HeBrFO [2]

Molecular Weight 205.02 g/mol
White to almost white powder

Appearance [2][41[5]
or crystal

Melting Point 68-72°C [2][5]

N ) ~262.3 °C (at atmospheric

Boiling Point (5]
pressure)

Density ~1.658 g/cm3 [5]

Purity (Typical) =>98% (GC) [2]
XGAMLBPEVCLQEJ-

InChl Key

UHFFFAOYSA-N

SMILES String

BrC1=C(CO)C=CC(F)=C1

Solubility

Generally soluble in water and

common organic solvents

[5]

Chemical Reactivity and Synthetic Logic

The synthetic versatility of 2-Bromo-4-fluorobenzyl alcohol stems from the distinct reactivity

of its three primary functional regions: the hydroxyl group, the bromine atom, and the

fluorinated aromatic ring.

o Hydroxyl Group (-CH20H): As a primary alcohol, this group is readily oxidized to form the

corresponding aldehyde (2-bromo-4-fluorobenzaldehyde) or carboxylic acid, providing entry

© 2025 BenchChem. All rights reserved. 2/8

Tech Support


https://www.benchchem.com/product/b1333230?utm_src=pdf-body
https://www.chemimpex.com/products/46283
https://www.nbinno.com/article/pharmaceutical-intermediates/exploring-chemical-properties-applications-2-bromo-4-fluorobenzyl-alcohol-kq
https://www.nbinno.com/article/pharmaceutical-intermediates/mastering-organic-synthesis-with-2-bromo-4-fluorobenzyl-alcohol-chemists-guide-kq
https://www.chemimpex.com/products/46283
https://www.nbinno.com/pharmaceutical-intermediates/2-bromo-4-fluorobenzyl-alcohol-key-intermediate-pharmaceutical-organic-synthesis-kq
https://www.chemimpex.com/products/46283
https://www.chemimpex.com/products/46283
https://www.nbinno.com/article/pharmaceutical-intermediates/expanding-horizons-2-bromo-4-fluorobenzyl-alcohol-specialty-chemical-manufacturing-et
https://www.nbinno.com/article/pharmaceutical-intermediates/exploring-chemical-properties-applications-2-bromo-4-fluorobenzyl-alcohol-kq
https://www.chemimpex.com/products/46283
https://www.nbinno.com/article/pharmaceutical-intermediates/exploring-chemical-properties-applications-2-bromo-4-fluorobenzyl-alcohol-kq
https://www.nbinno.com/article/pharmaceutical-intermediates/exploring-chemical-properties-applications-2-bromo-4-fluorobenzyl-alcohol-kq
https://www.nbinno.com/article/pharmaceutical-intermediates/exploring-chemical-properties-applications-2-bromo-4-fluorobenzyl-alcohol-kq
https://www.chemimpex.com/products/46283
https://www.nbinno.com/article/pharmaceutical-intermediates/exploring-chemical-properties-applications-2-bromo-4-fluorobenzyl-alcohol-kq
https://www.benchchem.com/product/b1333230?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1333230?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

into a vast array of subsequent chemical transformations.[5][6] It can also participate in
standard etherification and esterification reactions to build more complex side chains.[5]

Bromine Atom (-Br): The carbon-bromine bond is a critical reactive handle, particularly for
palladium-catalyzed cross-coupling reactions.[5] This site is ideal for forming new carbon-
carbon bonds via well-established methodologies like Suzuki, Heck, and Sonogashira
couplings, which are foundational for assembling larger molecular frameworks from smaller
fragments.[1][5]

Fluorine Atom (-F): The highly electronegative fluorine atom significantly influences the
electron distribution of the aromatic ring.[1] In drug development, the incorporation of fluorine
is a common strategy to enhance metabolic stability, improve binding affinity, and increase
lipophilicity, potentially leading to compounds with improved pharmacokinetic profiles.[1]

The diagram below illustrates the key reactive sites of the molecule.

Caption: Key reactive sites on 2-Bromo-4-fluorobenzyl alcohol.

Core Applications in Research and Development

The unique structural features of 2-Bromo-4-fluorobenzyl alcohol make it a valuable tool
across several scientific disciplines.

» Pharmaceutical Development: It serves as a crucial intermediate in the synthesis of APIs

(Active Pharmaceutical Ingredients).[2][3][4] Its utility is particularly noted in the development

of drugs for neurological and cardiovascular diseases.[2][3]

» Organic Synthesis: Chemists widely use it as a versatile building block for creating complex,
highly functionalized organic molecules.[1][2]

o Material Science: The compound is employed in the formulation of specialty polymers and
resins, where the presence of halogen atoms can enhance properties like thermal stability
and chemical resistance.[2][3]

o Biochemical Research: It is used in studies related to enzyme inhibition and receptor
binding, helping to elucidate biochemical pathways and identify potential therapeutic targets.

[2]
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o Agrochemicals: The scaffold is also used in the synthesis of modern agrochemicals,
contributing to the creation of more effective and selective crop protection agents.[2][4]

Experimental Protocol: Microwave-Assisted
Oxidation

A key transformation of 2-Bromo-4-fluorobenzyl alcohol is its oxidation to 2-bromo-4-
fluorobenzaldehyde. The following protocol describes a general method for this conversion
using microwave irradiation, a technique often employed to accelerate reaction times.

Objective: To synthesize 2-bromo-4-fluorobenzaldehyde from 2-bromo-4-fluorobenzyl
alcohol.

Materials:

2-Bromo-4-fluorobenzyl alcohol (Substrate, 0.2 mmol)

Iron(ll) chloride hexahydrate (FeCls-6H20) (Catalyst, 0.002 mmol, 5.4 mg)

Triphenylmethanol (Co-catalyst/additive, 0.2 mmol, 52 mg)

Dry microwave reaction vessel

Procedure:

Vessel Preparation: Add the 2-bromo-4-fluorobenzyl alcohol substrate, FeCls-6H20, and
triphenylmethanol to a dry microwave reaction vessel.[6]

o Microwave Irradiation: Seal the vessel and place it in a microwave reactor. Irradiate the
reaction mixture at 55 °C for 1 hour.[6]

» Reaction Monitoring (Optional): Progress of the reaction can be monitored by Thin Layer
Chromatography (TLC) or Gas Chromatography (GC) to confirm the consumption of the
starting material.

o Work-up and Purification: Upon completion, cool the reaction mixture to room temperature.
The crude product is then purified using flash column chromatography to isolate the target
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compound, 2-bromo-4-fluorobenzaldehyde.[6]

1. Reaction Setup

Combine Substrate,
FeCI3-6H20, and
Triphenylmethanol in vessel

2. Synthesis

Irradiate in Microwave
Reactor (55°C, 1 hr)

3. Isolation

Purify via Flash
Column Chromatography

Isolated 2-Bromo-4-
fluorobenzaldehyde

Click to download full resolution via product page

Caption: Workflow for the oxidation of 2-Bromo-4-fluorobenzyl alcohol.

Commercial Availability & Suppliers

2-Bromo-4-fluorobenzyl alcohol is commercially available from a range of chemical suppliers
catering to research and bulk manufacturing needs. Availability and pricing are subject to
change and should be confirmed directly with the vendors.
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Noted Purity /

Supplier CAS Number Typical Form Source(s)
Grade
Sigma-Aldrich )
= 98% 229027-89-8 Solid
(Merck)
White to almost
Chem-Impex = 98% (GC) 229027-89-8 white powder to [2]
crystal
NINGBO INNO
PHARMCHEM Not specified 229027-89-8 White powder [11[3114]
CO.,LTD.

Note: This is not an exhaustive list. Other suppliers may exist. Pricing is often available upon
request or by logging into a supplier's portal.

Safety, Handling, and Storage

Proper handling of 2-Bromo-4-fluorobenzyl alcohol is essential for laboratory safety. It is
classified as acutely toxic if swallowed and can cause skin and serious eye irritation.

e GHS Pictograms: GHS06 (Skull and Crossbones), GHSO07 (Exclamation Mark).
» Signal Word: Danger / Warning.
e Hazard Statements:

H301: Toxic if swallowed.

[¢]

[¢]

H315: Causes skin irritation.

[e]

H319: Causes serious eye irritation.

o

H335: May cause respiratory irritation.

o Handling Precautions: Use in a well-ventilated area or under a fume hood. Wear appropriate
personal protective equipment (PPE), including safety goggles, chemical-resistant gloves,
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and a lab coat. Avoid formation of dust and aerosols. Wash hands thoroughly after handling.

[7181°]

o Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[7][8]
Recommended storage temperature is between 2 - 8 °C.[2]

Conclusion

2-Bromo-4-fluorobenzyl alcohol has established itself as a cornerstone intermediate in
synthetic chemistry. Its strategically placed functional groups provide a reliable platform for
generating molecular diversity, enabling significant advancements in drug discovery, material
science, and agrochemical development.[1][2] A firm understanding of its properties, reactivity,
and handling requirements allows researchers to leverage its full potential for innovation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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